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Compound of Interest

Compound Name: 4-Bromo-2-ethylaniline

Cat. No.: B1273662 Get Quote

An In-depth Technical Guide to 4-Bromo-2-ethylaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-2-ethylaniline is an aromatic organic compound that serves as a versatile

intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1] Its chemical

structure, featuring a bromine atom and an ethyl group on an aniline ring, provides multiple

reaction sites for the construction of more complex molecules. This guide provides a

comprehensive overview of the chemical and physical properties, safety information, and

general synthetic and analytical approaches for 4-Bromo-2-ethylaniline.

Chemical and Physical Properties
The fundamental properties of 4-Bromo-2-ethylaniline are summarized in the table below,

providing a quick reference for laboratory use.
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Property Value Citations

CAS Number 45762-41-2 [2][3][4][5]

Molecular Formula C₈H₁₀BrN [2][3][4][5]

Molecular Weight 200.08 g/mol [3][6]

Appearance

Clear colorless to yellow to

dark brown liquid or white to

off-white crystalline powder

[2][7]

Density 1.412 g/mL at 25 °C

Boiling Point 110-112 °C at 2 mmHg [8]

Refractive Index 1.597 - 1.602 at 20 °C [7]

Flash Point 45.5 °C (closed cup)

Solubility Sparingly soluble in water [2]

IUPAC Name 4-bromo-2-ethylaniline [4][6]

InChI Key
LGOZNQPHTIGMQJ-

UHFFFAOYSA-N
[4][6]

SMILES CCC1=C(C=CC(=C1)Br)N [4][6]

Synthesis
While specific, detailed experimental protocols for the synthesis of 4-Bromo-2-ethylaniline are

not readily available in the public domain, a general approach can be inferred from standard

organic chemistry principles and related preparations, such as the synthesis of 4-bromo-2-

methylaniline.[9][10] The synthesis typically involves the electrophilic bromination of 2-

ethylaniline. To achieve regioselectivity and prevent over-bromination, a protection-deprotection

strategy for the amino group is often employed.

A generalized workflow for the synthesis is outlined below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/4-bromo-2-ethylaniline-dic23949.html
https://www.scbt.com/p/4-bromo-2-ethylaniline-45762-41-2
https://www.fishersci.ca/shop/products/4-bromo-2-ethylaniline-97-thermo-scientific/p-7045995
https://lead-sciences.com/product/4-bromo-2-ethylaniline/
https://wap.guidechem.com/encyclopedia/4-bromo-2-ethylaniline-dic23949.html
https://www.scbt.com/p/4-bromo-2-ethylaniline-45762-41-2
https://www.fishersci.ca/shop/products/4-bromo-2-ethylaniline-97-thermo-scientific/p-7045995
https://lead-sciences.com/product/4-bromo-2-ethylaniline/
https://www.scbt.com/p/4-bromo-2-ethylaniline-45762-41-2
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-ethylaniline
https://wap.guidechem.com/encyclopedia/4-bromo-2-ethylaniline-dic23949.html
https://www.thermofisher.com/order/catalog/product/L12725.14
https://www.fishersci.com/shop/products/4-bromo-2-ethylaniline-97-thermo-scientific/AAL1272506
https://www.thermofisher.com/order/catalog/product/L12725.14
https://wap.guidechem.com/encyclopedia/4-bromo-2-ethylaniline-dic23949.html
https://www.fishersci.ca/shop/products/4-bromo-2-ethylaniline-97-thermo-scientific/p-7045995
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-ethylaniline
https://www.fishersci.ca/shop/products/4-bromo-2-ethylaniline-97-thermo-scientific/p-7045995
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-ethylaniline
https://www.fishersci.ca/shop/products/4-bromo-2-ethylaniline-97-thermo-scientific/p-7045995
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-ethylaniline
https://www.benchchem.com/product/b1273662?utm_src=pdf-body
https://patents.google.com/patent/CN103787895A/en
https://www.ambeed.com/ti/loe/preparation-of-4-bromoaniline-p-bromoaniline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow for 4-Bromo-2-ethylaniline

Step 1: Protection

Step 2: Bromination

Step 3: Deprotection

Step 4: Purification

2-Ethylaniline

N-(2-ethylphenyl)acetamide

Acetic anhydride

N-(4-bromo-2-ethylphenyl)acetamide

Brominating agent (e.g., Br2, NBS)

4-Bromo-2-ethylaniline

Acid or base hydrolysis

Purified 4-Bromo-2-ethylaniline

Distillation or Chromatography

Click to download full resolution via product page

A generalized synthetic workflow for 4-Bromo-2-ethylaniline.

Note: The choice of brominating agent and reaction conditions is crucial for controlling the

position of bromination. The bulky acetamide group directs the incoming electrophile to the

para position.
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Analytical Characterization
The identity and purity of synthesized 4-Bromo-2-ethylaniline can be confirmed through a

combination of spectroscopic and chromatographic techniques. While specific instrumental

parameters would need to be optimized, a general analytical workflow is presented below.

Spectral data for this compound are available in various databases.[6][11][12][13][14]

Analytical Workflow for 4-Bromo-2-ethylaniline

Initial Analysis

Structural Elucidation

Purity Determination

Final Confirmation

Synthesized Product

Thin Layer Chromatography (TLC)

Purity check

Nuclear Magnetic Resonance (NMR)
(¹H, ¹³C) Mass Spectrometry (MS) Infrared Spectroscopy (IR)

Gas Chromatography (GC) High-Performance Liquid Chromatography (HPLC)

Confirmed Structure and Purity

Click to download full resolution via product page
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A typical analytical workflow for compound characterization.

Safety and Handling
4-Bromo-2-ethylaniline is classified as a hazardous substance and requires careful handling

in a laboratory setting.[2][15]

Hazard Statements:

H226: Flammable liquid and vapor.[6][15]

H302: Harmful if swallowed.[15]

H312: Harmful in contact with skin.[15]

H315: Causes skin irritation.[6][15]

H319: Causes serious eye irritation.[6][15]

H331: Toxic if inhaled.[15]

H335: May cause respiratory irritation.[6][15]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[15]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[15]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[15]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[15]

P405: Store locked up.[15]

It is imperative to handle this chemical in a well-ventilated area, such as a fume hood, and to

use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
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lab coat.[2]

Applications in Research and Drug Development
As a chemical intermediate, 4-Bromo-2-ethylaniline is not typically used directly in biological

systems. Instead, it serves as a building block for the synthesis of more complex molecules

with potential biological activity. The presence of the amino group allows for amide bond

formation, while the bromine atom can be utilized in cross-coupling reactions (e.g., Suzuki,

Heck, Buchwald-Hartwig) to form new carbon-carbon or carbon-nitrogen bonds. These

synthetic handles make it a valuable precursor for generating libraries of compounds for drug

discovery screening.

No specific signaling pathways involving 4-Bromo-2-ethylaniline have been identified in the

reviewed literature. Its relevance to drug development is primarily as a starting material for the

synthesis of novel therapeutic agents.

Conclusion
4-Bromo-2-ethylaniline is a key chemical intermediate with well-defined physical and

chemical properties. While detailed, step-by-step experimental protocols for its synthesis and

analysis are proprietary or not widely published, established organic chemistry methodologies

provide a clear path for its preparation and characterization. Strict adherence to safety

protocols is essential when handling this compound. Its utility in the synthesis of complex

organic molecules underscores its importance for researchers and professionals in the fields of

chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Bromo-2-ethoxyaniline [myskinrecipes.com]

2. Page loading... [wap.guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/4-bromo-2-ethylaniline-dic23949.html
https://www.benchchem.com/product/b1273662?utm_src=pdf-body
https://www.benchchem.com/product/b1273662?utm_src=pdf-body
https://www.benchchem.com/product/b1273662?utm_src=pdf-body
https://www.benchchem.com/product/b1273662?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/halogenated-aniline-derivatives/155164-4-bromo-2-ethoxyaniline.html
https://wap.guidechem.com/encyclopedia/4-bromo-2-ethylaniline-dic23949.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. scbt.com [scbt.com]

4. 4-Bromo-2-ethylaniline, 97% | Fisher Scientific [fishersci.ca]

5. 4-Bromo-2-ethylaniline - Lead Sciences [lead-sciences.com]

6. 4-Bromo-2-ethylaniline | C8H10BrN | CID 2801283 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 4-Bromo-2-ethylaniline, 97% 25 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

8. 4-Bromo-2-ethylaniline, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

9. CN103787895A - Production process for synthesizing 4-bromo-2-methylaniline - Google
Patents [patents.google.com]

10. Preparation of 4-Bromoaniline (P-bromoaniline) | Ambeed [ambeed.com]

11. 4-Bromo-2-ethylaniline [webbook.nist.gov]

12. 4-Bromo-2-ethylaniline [webbook.nist.gov]

13. dev.spectrabase.com [dev.spectrabase.com]

14. 4-BROMO-2-ETHYLANILINE(45762-41-2) 1H NMR [m.chemicalbook.com]

15. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [4-Bromo-2-ethylaniline CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273662#4-bromo-2-ethylaniline-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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